Cas no 149978-63-2 (4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine)

• Product Name: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine
• CAS No: 149978-63-2
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD13176263
• CID: 2778643
• PubChem ID: 54316662
• Update Time: 2025-07-25

4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine
• DB-411849
• SORKKBJRYUWSHP-UHFFFAOYSA-N
• 2-Amino-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine
• EN300-210121
• SY122601
• Pyrazolo[1,5-a]pyridin-2-amine, 4,5,6,7-tetrahydro-
• MFCD13176263
• 817-443-8
• 149978-63-2
• SCHEMBL8433365
• 4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine
• DTXSID50710526
• AKOS006350294
• Z1203641740
• ZFA97863
• AT27145
• 4H,5H,6H,7H-pyrazolo(1,5-a)pyridin-2-amine

• MDL： MFCD13176263
• Inchi： 1S/C7H11N3/c8-7-5-6-3-1-2-4-10(6)9-7/h5H,1-4H2,(H2,8,9)
• InChI Key： SORKKBJRYUWSHP-UHFFFAOYSA-N
• SMILES： N12C(=CC(N)=N1)CCCC2

Computed Properties

• Exact Mass: 137.095297364Da
• Monoisotopic Mass: 137.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine

Recent Advances in the Study of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine (CAS: 149978-63-2)

4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine (CAS: 149978-63-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyridine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and central nervous system (CNS) modulating effects. The unique structural features of this molecule make it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific kinase targets involved in inflammatory pathways. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. Their findings suggest that 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine could serve as a lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine has also shown promise in oncology research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study highlighted the compound's ability to induce apoptosis via the mitochondrial pathway, suggesting a potential mechanism for its anticancer effects. Further preclinical studies are underway to evaluate the efficacy and safety of these derivatives in animal models.

The synthesis and optimization of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine derivatives have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route that improves the yield and purity of the compound, making it more accessible for large-scale production. The authors utilized a multi-step reaction sequence involving key intermediates such as 149978-63-2, which was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry. This methodological advancement is expected to facilitate further exploration of the compound's pharmacological potential.

Despite these promising findings, challenges remain in the development of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research on this compound underscores its versatility and potential as a valuable tool in drug discovery. Ongoing investigations are likely to uncover new applications and refine our understanding of its mechanisms of action, paving the way for innovative treatments in various disease areas.